Cas no 82420-81-3 (Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3',6'-diol,3-[[(17b)-3,17-dihydroxyestra-1,3,5(10)-trien-4-yl]imino]-5(or6)-isothiocyanato- (9CI))

• Product name: Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3',6'-diol,3-[[(17b)-3,17-dihydroxyestra-1,3,5(10)-trien-4-yl]imino]-5(or6)-isothiocyanato- (9CI)
• CAS No: 82420-81-3
• MF: C₃₉H₃₄N₂O₆S
• MW: 658.76206
• CID: 722793
• PubChem ID: 174273

Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3',6'-diol,3-[[(17b)-3,17-dihydroxyestra-1,3,5(10)-trien-4-yl]imino]-5(or6)-isothiocyanato- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3',6'-diol,3-[[(17b)-3,17-dihydroxyestra-1,3,5(10)-trien-4-yl]imino]-5(or6)-isothiocyanato- (9CI)
• 3-[(3,17-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-4-yl)imino]-5-isothiocyanatospiro[2-benzofuran-1,9'-xanthene]-3',6'-diol
• 4-amino-N-fluorescein isothiocyanate-17-estradiol
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3',6'-diol,3-[[(17b)-3,17-dihydroxyestra-1,3,5(10)-trien-4-yl]imino]-5(or6)-isothi
• Estradiol-4A-FITC
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3',6'-diol, 3-(((17beta)-3,17-dihydroxyestra-1,3,5(10)-trien-4-yl)imino)-5(or6)-isothiocyanato-
• 82420-81-3
• 4-Nhef
• 17beta-Estradiol, 4-amino-N-fluorescein isothiocyanate-

• Inchi： InChI=1S/C39H34N2O6S/c1-38-15-14-24-23-7-12-32(44)36(26(23)6-5-25(24)28(38)11-13-35(38)45)41-37-27-16-20(40-19-48)2-8-29(27)39(47-37)30-9-3-21(42)17-33(30)46-34-18-22(43)4-10-31(34)39/h2-4,7-10,12,16-18,24-25,28,35,42-45H,5-6,11,13-15H2,1H3
• InChI Key： KBKXIPOFJKAJGG-UHFFFAOYSA-N
• SMILES： CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4N=C5C6=C(C=CC(=C6)N=C=S)C7(O5)C8=C(C=C(C=C8)O)OC9=C7C=CC(=C9)O)O

Computed Properties

• Exact Mass: 658.214
• Monoisotopic Mass: 658.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 48
• Rotatable Bond Count: 2
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156Ų
• XLogP3: 8.6

Experimental Properties

• Density: 1.52
• Refractive Index: 1.771